2-(4-benzyloxy-phenoxy)-N-methyl-acetamide
Cat. No. B8441826
M. Wt: 271.31 g/mol
InChI Key: MRLFONOEJBANTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[O:8][c:9]1[cH:10][cH:11][c:12]([O:13][CH2:14][C:15](=[O:16])[NH:17][CH3:18])[cH:19][cH:20]1.[O:21]1[CH2:22][CH2:23][CH2:24][CH2:25]1>>[OH:8][c:9]1[cH:10][cH:11][c:12]([O:13][CH2:14][C:15](=[O:16])[NH:17][CH3:18])[cH:19][cH:20]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNC(=O)COc1ccc(OCc2ccccc2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNC(=O)COc1ccc(O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
